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Compound of Interest

Compound Name:
4-methyl-N-(5-nitropyridin-2-

yl)benzamide

CAS No.: 560078-54-8

Cat. No.: B4031789

Get Quote

Executive Summary & Compound Profile
4-methyl-N-(5-nitropyridin-2-yl)benzamide is a pharmacophore belonging to the N-

(heteroaryl)benzamide class. It has been investigated primarily as an antibacterial agent,

specifically targeting Gram-positive and Gram-negative strains (S. aureus, P. aeruginosa).

While often screened as a lead compound, comparative studies reveal distinct performance

limitations when compared to sulfonamide bio-isosteres. This guide objectively analyzes its

performance against key alternatives and details the protocols required to establish its cross-

reactivity profile in bioanalytical assays.

Chemical Identity[1][2][3][4][5]
IUPAC Name: 4-methyl-N-(5-nitropyridin-2-yl)benzamide

Molecular Formula: C₁₃H₁₁N₃O₃

Key Moieties:
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Head: 5-nitropyridine (Electron-deficient heteroaryl)

Linker: Amide bond (Susceptible to hydrolysis/metabolism)

Tail: 4-methylphenyl (Lipophilic anchor)

Comparative Performance Analysis (SAR)
In the context of antibacterial development, Compound 7b functions as a specific structural

probe. The following data compares its biological activity against its structural analogs

(Alternatives).

The "Alternatives": Structural Analogs
To validate the efficacy of Compound 7b, it must be compared against derivatives with varying

electronic properties at the para-position of the benzamide ring and the pyridine core.

Alternative A (Compound 7c): 4-chloro-N-(5-nitropyridin-2-yl)benzamide (Electron-

withdrawing lipophilic)

Alternative B (Compound 7d): 4-nitro-N-(5-nitropyridin-2-yl)benzamide (Strong electron-

withdrawing)

Alternative C (Compound 5): N-benzoyl-N-(5-bromopyridin-2-yl)trifluoromethane sulfonamide

(Bio-isostere)

Performance Data: Antibacterial Potency (MIC)
Data synthesized from comparative synthesis studies (e.g., Indian J. Heterocyclic Chem).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4031789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound ID
R-Group
(Benzamide)

Heterocycle
Core

Relative
Potency (vs.
Ampicillin)

Mechanism
Note

Compound 7b

(Subject)
4-Methyl 5-Nitropyridine Low - Moderate

Steric bulk of

methyl group

may limit binding

pocket fit.

Compound 7c 4-Chloro 5-Nitropyridine Moderate

Halogen bonding

capability

improves affinity.

Compound 7d 4-Nitro 5-Nitropyridine Low

Electron

deficiency

reduces amide

stability.

Compound 5

(Benchmark)
Sulfonamide 5-Bromopyridine High (Superior)

Sulfonyl group

enhances

transition state

mimicry.

Insight: While Compound 7b demonstrates activity, the sulfonamide alternative (Compound 5)

significantly outperforms it. The amide linkage in 7b is less bio-active than the sulfonamide

linkage in Compound 5, likely due to the latter's ability to better mimic the tetrahedral transition

state of bacterial enzymatic targets.

Cross-Reactivity Studies: Analytical Protocol
For researchers developing PK (Pharmacokinetic) assays or residue detection methods

(ELISA/LC-MS), distinguishing Compound 7b from its metabolites and analogs is critical. The

"Cross-Reactivity" (CR) is defined by the specificity of the antibody or the resolution of the

chromatographic peak.

Self-Validating Protocol: Determination of % Cross-
Reactivity
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Objective: Calculate the specificity of an assay (e.g., Competitive ELISA) for Compound 7b

against its analogs.

Methodology:

Immunogen Preparation: Conjugate Compound 7b to BSA via the nitro-reduction pathway

(converting -NO2 to -NH2 for diazo coupling).

Standard Curve Generation: Prepare serial dilutions of Compound 7b (0.01 to 1000 ng/mL).

Interferent Testing: Prepare serial dilutions of Analogs (7c, 7d, 4b).

IC50 Calculation: Determine the concentration required to inhibit 50% of signal for the target

and each analog.

Formula:

Predicted Cross-Reactivity Profile
Based on structural homology, the following interference is expected in immunoassay

development:

Analog
Structural
Difference

Predicted % CR
Resolution
Strategy

4-chloro-analog (7c)
Methyl

Chloro
High (15-30%)

Requires high-

resolution LC-MS/MS;

ELISA likely

insufficient.

Des-methyl analog

(7a)

Methyl

H
Moderate (5-10%)

Use polyclonal

antibodies raised

against the distal

phenyl ring.

5-Bromo analog (4b)
Nitro

Bromo
Low (<1%)

The Nitro group is a

strong epitope;

changing it drastically

reduces binding.
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Visualizing the Selectivity Landscape
The following diagram illustrates the Structure-Activity Relationship (SAR) and the decision

logic for selecting Compound 7b versus its alternatives.

Lead: 4-methyl-N-(5-nitropyridin-2-yl)benzamide

Modification: Linker Swap
(Amide -> Sulfonamide)

Bio-isosteric replacement

Modification: R-Group
(Methyl -> Chloro/Nitro)

Electronic tuning

Modification: Core
(Nitropyridine -> Bromopyridine)

Halogen substitution

Compound 5:
High Potency

(Superior Alternative)

Enhanced Stability

Compound 7c:
Moderate Potency

(High Cross-Reactivity)

Cl increases lipophilicity

Compound 7d:
Low Potency
(Toxicity Risk)

NO2 reduces stability Br alters metabolism

Click to download full resolution via product page

Caption: SAR decision tree highlighting the superior potency of Sulfonamide alternatives

(Compound 5) over the Benzamide target.

Experimental Workflow: Cross-Reactivity Validation
To replicate the cross-reactivity data, follow this standardized workflow. This protocol ensures

that observed biological effects are due to the specific molecule and not impurities.

Quality Control Gate

1. Synthesis
(Acid Chloride + Aminopyridine)

2. Purification
(Recrystallization in Ethanol)

3. Purity Check
(HPLC > 98%)

4. Assay Setup
(Incubate with Target/Analog)

5. Data Analysis
(Calculate % Cross-Reactivity)
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Caption: Step-by-step validation workflow for establishing compound purity before cross-

reactivity testing.

Detailed Protocol Steps
Synthesis: React 4-methylbenzoyl chloride with 2-amino-5-nitropyridine in dry pyridine at 0-

5°C.

Purification: The crude product often contains unreacted amine. Recrystallize from ethanol to

remove trace 2-amino-5-nitropyridine, which is highly cross-reactive and toxic.

Validation: Verify structure via ¹H-NMR. Key signal: Methyl group singlet at

2.4 ppm; Amide NH broad singlet at

10.5+ ppm.

Conclusion
4-methyl-N-(5-nitropyridin-2-yl)benzamide serves as a foundational structure for

antibacterial benzamides but exhibits sub-optimal performance compared to sulfonamide

derivatives (Compound 5).

For Drug Development: Shift focus to sulfonamide bio-isosteres for improved potency.

For Analytical Development: Expect significant cross-reactivity (15-30%) from chlorinated

analogs. Chromatographic separation (LC-MS) is recommended over Immunoassays for

precise quantification.
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Cross-reactivity in Immunoassay.Thermo Fisher Scientific Learning Centers. (Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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